1-Methylestra-1,3,5(10),6-tetrene-3,17β-diol
1-Methylestra-1,3,5(10),6-tetrene-3,17β-diol
1-methylestra-1,3,5(10),6-tetraene-3,17beta-diol is a 3-hydroxy steroid and a 17beta-hydroxy steroid. It derives from a hydride of an estrane.
Brand Name:
Vulcanchem
CAS No.:
10506-68-0
VCID:
VC0078068
InChI:
InChI=1S/C19H24O2/c1-11-9-13(20)10-12-3-4-14-15(18(11)12)7-8-19(2)16(14)5-6-17(19)21/h3-4,9-10,14-17,20-21H,5-8H2,1-2H3/t14-,15+,16+,17+,19+/m1/s1
SMILES:
CC1=CC(=CC2=C1C3CCC4(C(C3C=C2)CCC4O)C)O
Molecular Formula:
C19H24O2
Molecular Weight:
284.4 g/mol
1-Methylestra-1,3,5(10),6-tetrene-3,17β-diol
CAS No.: 10506-68-0
Main Products
VCID: VC0078068
Molecular Formula: C19H24O2
Molecular Weight: 284.4 g/mol
| CAS No. | 10506-68-0 |
|---|---|
| Product Name | 1-Methylestra-1,3,5(10),6-tetrene-3,17β-diol |
| Molecular Formula | C19H24O2 |
| Molecular Weight | 284.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-1,13-dimethyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C19H24O2/c1-11-9-13(20)10-12-3-4-14-15(18(11)12)7-8-19(2)16(14)5-6-17(19)21/h3-4,9-10,14-17,20-21H,5-8H2,1-2H3/t14-,15+,16+,17+,19+/m1/s1 |
| Standard InChIKey | WCHXTGUTQVBYIP-QSUVVDIXSA-N |
| Isomeric SMILES | CC1=CC(=CC2=C1[C@H]3CC[C@]4([C@H]([C@@H]3C=C2)CC[C@@H]4O)C)O |
| SMILES | CC1=CC(=CC2=C1C3CCC4(C(C3C=C2)CCC4O)C)O |
| Canonical SMILES | CC1=CC(=CC2=C1C3CCC4(C(C3C=C2)CCC4O)C)O |
| Description | 1-methylestra-1,3,5(10),6-tetraene-3,17beta-diol is a 3-hydroxy steroid and a 17beta-hydroxy steroid. It derives from a hydride of an estrane. |
| Synonyms | 1-Methylestra-1,3,5(10),6-tetrene-3,17β-diol |
| PubChem Compound | 222846 |
| Last Modified | Nov 11 2021 |
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